4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one

Specification

• CAS No.: 915188-76-0
• Molecular Formula: C26H30N4O2
• Molecular Weight: 430.5g/mol
• IUPAC Name: 4-[1-[2-(azepan-1-yl)-2-oxoethyl]benzimidazol-2-yl]-1-(3-methylphenyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C26H30N4O2/c1-19-9-8-10-21(15-19)29-17-20(16-24(29)31)26-27-22-11-4-5-12-23(22)30(26)18-25(32)28-13-6-2-3-7-14-28/h4-5,8-12,15,20H,2-3,6-7,13-14,16-18H2,1H3
• Standard InChI Key: RMZANCDJMJIQGL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCCC5
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCCCC5

Introduction

The compound 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a complex organic molecule characterized by its unique structural features, including a benzimidazole core, a pyrrolidine ring, and an azepane moiety. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, particularly in medicinal chemistry.

Structural Features and Reactivity

The compound's structure includes a benzimidazole ring connected to a pyrrolidinone ring, which is further linked to an azepane moiety. The presence of multiple functional groups enhances its potential as a pharmacological agent. The benzimidazole and pyrrolidine rings can undergo nucleophilic substitutions, while the carbonyl group in the pyrrolidinone structure is susceptible to reduction and condensation reactions. Additionally, the azepane moiety may participate in ring-opening reactions under acidic or basic conditions.

Synthesis

The synthesis of 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one can be accomplished through multi-step processes involving the formation of the benzimidazole core, the pyrrolidine ring, and the incorporation of the azepane moiety. Detailed synthetic routes are not widely documented in the literature, but they typically involve condensation reactions and nucleophilic substitutions.

Comparison with Similar Compounds

Compound Name	Similarities	Unique Features
4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one	Benzimidazole and pyrrolidine rings	Presence of azepane moiety
4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one	Similar structure with different aryl substituent	Methoxy group instead of methyl on the phenyl ring
3-(azepan-1-yl)benzimidazole	Contains azepane and benzimidazole	Different substituents on the benzimidazole ring